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Compound of Interest

Compound Name: 3-Fluoro-2-iodoaniline

Cat. No.: B1320775

This technical guide provides a comprehensive overview of the core molecular properties,
synthesis, and handling of 3-Fluoro-2-iodoaniline, a key building block in contemporary
chemical research and drug discovery. The information is tailored for researchers, scientists,
and professionals in the field of drug development.

Molecular Properties of 3-Fluoro-2-iodoaniline

3-Fluoro-2-iodoaniline is a halogenated aromatic amine. Its chemical structure and properties
make it a versatile reagent in organic synthesis. The key quantitative data for this compound
are summarized in the table below.

Property Value Citations
Molecular Formula CeHsFIN [1112][3]
Molecular Weight 237.02 g/mol [21[3114]
CAS Number 706752-99-0 [1][2]
Appearance White solid [5]

Melting Point 54 °C [5]

Experimental Protocols: Synthesis of 3-Fluoro-2-
iodoaniline
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A practical and efficient method for the synthesis of 2-iodoanilines, including 3-Fluoro-2-
iodoaniline, involves the transition-metal-free and base-free decarboxylative iodination of the
corresponding anthranilic acids.[5]

Materials:

2-Amino-6-fluorobenzoic acid

e lodine (I2)

e Potassium lodide (KI)

o Acetonitrile (CHsCN)

o Ethyl acetate

e Petroleum ether

 Silica gel

Equipment:

Autoclave with a glass liner

Magnetic stirrer with heating mantle

Rotary evaporator

Flash column chromatography system
Procedure:

« To an autoclave equipped with a 50 mL glass liner, add 2-amino-6-fluorobenzoic acid (1.0
mmol), |2 (0.5 equiv), and KI (0.6 equiv).

e Add 10 mL of acetonitrile (CH3CN) to the autoclave.

e Purge the autoclave with three cycles of pressurization and venting with oxygen (0Oz), then
pressurize with Oz to 10 bar.
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e Heat the reaction mixture to 180 °C and stir for 4 hours.

 After the reaction is complete, cool the reactor using a water bath.
 Dilute the resulting solution with ethyl acetate.

e Add silica gel to the solution and evaporate the volatiles under vacuum.

» Purify the product by flash column chromatography on silica gel using a mixture of ethyl
acetate and petroleum ether (1:50 v/v) as the eluent.

e The final product, 3-Fluoro-2-iodoaniline, is obtained as a white solid.

Logical Workflow and Pathway Visualizations

The following diagrams illustrate key processes related to the synthesis and application of
halogenated anilines.

Starting Materials Reaction Conditions

Acetonitrile (Solvent) 180 °C, 4h, 10 bar O2

2-Amino-6-fluorobenzoic acid
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Caption: Synthesis workflow for 3-Fluoro-2-iodoaniline.

e
S )
—

( I

[Radiolabeling Precurso

Click to download full resolution via product page

Caption: Potential applications of halogenated anilines.

Safety and Handling

3-Fluoro-2-iodoaniline is associated with several hazard classifications. It is harmful if
swallowed, in contact with skin, or if inhaled.[3] It also causes skin and serious eye irritation
and may cause respiratory irritation.[3] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
All work should be conducted in a well-ventilated fume hood.

Conclusion

3-Fluoro-2-iodoaniline is a valuable chemical intermediate with well-defined molecular
properties. The provided synthesis protocol offers a reliable method for its preparation,
enabling its use in various research and development applications, particularly in the synthesis
of novel pharmaceutical and agrochemical compounds. Due to its hazardous nature, strict
adherence to safety protocols is essential during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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